molecular formula C11H9N3O3 B8639280 2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine CAS No. 919118-80-2

2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine

Cat. No. B8639280
CAS RN: 919118-80-2
M. Wt: 231.21 g/mol
InChI Key: CIMPRWOOQQXCEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-5-[(3-nitropyridin-4-yl)oxy]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

919118-80-2

Molecular Formula

C11H9N3O3

Molecular Weight

231.21 g/mol

IUPAC Name

2-methyl-5-(3-nitropyridin-4-yl)oxypyridine

InChI

InChI=1S/C11H9N3O3/c1-8-2-3-9(6-13-8)17-11-4-5-12-7-10(11)14(15)16/h2-7H,1H3

InChI Key

CIMPRWOOQQXCEN-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=C1)OC2=C(C=NC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxy-6-methylpyridine (1.0 g, 9.16 mmol) in DMF (5 ml) at room temperature was added potassium carbonate (2.53 g, 18.32 mmol) in DMF (10 mL) and the mixture was stirred at room temperature for 15 min. Then, 4-chloro-3-nitropyridine (1.45 g, 9.16 mmol) was added and the resulting solution was stirred at room temperature for 2 h. The mixture was poured into water and extracted with EtOAc. The organic layer was washed with water and brine, dried (MgSO4), filtered and evaporated. 4-(6-Methylpyridin-3-yloxy)-3-nitropyridine (2.1 g, 100%) was obtained as an orange oil, which precipitated on standing, mp 87-90° C., and was used in the next step without further purification.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.53 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.45 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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